Cas no 2228621-22-3 (5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228621-22-3
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 6269268
• PubChem ID: 165674056
• Update Time: 2025-06-12

5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1755850
• 2228621-22-3
• 5-[1-(aminomethyl)cyclohexyl]-N,N-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C12H21N3S/c1-15(2)11-14-8-10(16-11)12(9-13)6-4-3-5-7-12/h8H,3-7,9,13H2,1-2H3
• InChI Key： RLYNSUJMGCFWEK-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 239.14561886g/mol
• Monoisotopic Mass: 239.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228621-22-3)

5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine, with the CAS number 2228621-22-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group and a dimethyl-substituted thiazole ring, make it a promising candidate for further investigation in drug discovery and development.

The cyclohexyl moiety in the molecule contributes to its stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. The combination of the aminomethyl and dimethyl groups on the thiazole ring suggests potential interactions with biological targets, such as enzymes and receptors, which are essential for modulating cellular processes. This compound's unique structure positions it as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine compound has shown promise in preliminary studies, particularly in its ability to interact with specific biological pathways. For instance, research indicates that thiazole derivatives can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival.

The< strong> aminomethyl group in the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions, which are critical for binding to biological targets. Additionally, the dimethyl substitution on the thiazole ring enhances the compound's lipophilicity, improving its ability to cross cell membranes. These properties make it an attractive candidate for developing drugs that require intracellular action.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been used to identify promising compounds like 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine) based on their structural features and predicted interactions with biological targets. These methods have significantly reduced the time and cost associated with traditional high-throughput screening processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often required for pharmaceutical applications.

In vitro studies have begun to explore the pharmacological properties of 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine). Initial results suggest that it exhibits moderate activity against certain cancer cell lines, indicating its potential as an antitumor agent. Furthermore, its interaction with specific enzymes has been investigated using enzyme inhibition assays. These studies provide valuable insights into its mechanism of action and help guide further structural optimization.

The< strong>cyclohexyl group in the molecule contributes to its overall stability and bioavailability. This feature is particularly important for drugs that need to be administered orally or through other non-invasive routes. Additionally, the thiazole ring is known to exhibit redox-active properties, which can be exploited for developing prodrugs or agents that require controlled release mechanisms.

The development of novel therapeutic agents relies heavily on understanding their interaction with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of small molecules like 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine). These structural insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry continues to invest in research aimed at discovering new drug candidates with unique structures and mechanisms of action. Thiazole derivatives remain a hot area of investigation due to their versatility and potential therapeutic benefits. The< strong>5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine, with its promising characteristics, is poised to play a significant role in this ongoing effort.

In conclusion, 5-1-(aminomethyl)cyclohexyl-N,N-dimethyl-1,3-thiazol-2-amine (CAS No.< strong>2228621- 22 -3) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action associated with thiazole derivatives, compounds like this one will undoubtedly contribute to the development of innovative treatments for a wide range of diseases.